![molecular formula C22H27N5O3S B2767406 N-(4-(N-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)sulfamoyl)-3-methylphenyl)propionamide CAS No. 1797852-28-8](/img/structure/B2767406.png)
N-(4-(N-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)sulfamoyl)-3-methylphenyl)propionamide
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Description
N-(4-(N-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)sulfamoyl)-3-methylphenyl)propionamide is a useful research compound. Its molecular formula is C22H27N5O3S and its molecular weight is 441.55. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Medicinal Chemistry Applications
The synthesis of compounds structurally related to N-(4-(N-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)sulfamoyl)-3-methylphenyl)propionamide often aims to explore their potential medicinal properties. For instance, the synthesis and evaluation of anti-inflammatory activity of ibuprofen analogs, including N-hydroxy methyl derivatives, highlight the approach of modifying existing molecules to improve or discover new therapeutic effects (Rajasekaran, Sivakumar, & Jayakar, 1999). Similarly, novel piperidine derivatives have been synthesized and evaluated for anti-acetylcholinesterase activity, indicating the potential of such compounds in the treatment of conditions like Alzheimer's disease (Sugimoto et al., 1990).
Biochemical and Pharmacological Research
In the biochemical domain, studies on sulfur-nitrogen chemistry have provided insights into the synthesis and functional applications of sulfur-nitrogen compounds, including those related to the chemical structure . This research is pivotal in understanding the chemical properties and reactions of such compounds, which can be leveraged to develop new drugs or materials (Davis, 2006).
Neurological Applications
The development of PET imaging agents targeting specific receptors in the brain, such as the macrophage colony-stimulating factor 1 receptor (CSF1R), involves complex organic molecules that might share similarities with the compound . Such agents are valuable for studying neuroinflammation and its role in various neuropsychiatric disorders (Horti et al., 2019).
Anticancer and Anti-angiogenic Research
Compounds with structural features similar to this compound have been explored for their potential anticancer properties. For example, the synthesis and anti-angiogenic activity of novel derivatives have been studied to understand their efficacy in inhibiting cancerous growth by targeting blood vessel formation (Kambappa et al., 2017).
Properties
IUPAC Name |
N-[4-[[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methylsulfamoyl]-3-methylphenyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N5O3S/c1-3-21(28)26-19-6-7-20(16(2)13-19)31(29,30)25-15-17-8-11-27(12-9-17)22-18(14-23)5-4-10-24-22/h4-7,10,13,17,25H,3,8-9,11-12,15H2,1-2H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBCSKTKPOPUXRA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=CC(=C(C=C1)S(=O)(=O)NCC2CCN(CC2)C3=C(C=CC=N3)C#N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.